Cas no 1808068-66-7 (Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans-)

• Product Name: Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans-
• CAS No: 1808068-66-7
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD28145636
• CID: 5220803
• PubChem ID: 80134097
• Update Time: 2025-06-14

Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans-

• MDL： MFCD28145636
• Inchi： 1S/C10H11Cl2N/c11-9-2-1-6(5-10(9)12)7-3-8(13)4-7/h1-2,5,7-8H,3-4,13H2/t7-,8-
• InChI Key： GPGVWJNJGQOPEM-ZKCHVHJHSA-N
• SMILES： [C@@H]1(N)C[C@@H](C2=CC=C(Cl)C(Cl)=C2)C1

Additional information on Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans-

Comprehensive Overview of Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- (CAS No. 1808068-66-7)

Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- is a specialized organic compound with the CAS registry number 1808068-66-7. This compound belongs to the class of substituted cyclobutylamines, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their unique structural properties. The trans- configuration of this molecule is particularly noteworthy, as it often influences the compound's biological activity and stability. Researchers are actively exploring its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting central nervous system (CNS) disorders.

The molecular structure of Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- features a cyclobutane ring substituted with an amine group and a 3,4-dichlorophenyl moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis. The presence of the dichlorophenyl group is particularly significant, as it often enhances the compound's lipophilicity and binding affinity to biological targets. Recent studies have highlighted its potential role in modulating neurotransmitter systems, making it a subject of interest for neuroscientists and medicinal chemists alike.

In the context of current research trends, Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- has been investigated for its potential use in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific receptors in the brain has sparked curiosity among researchers looking for innovative treatments. Additionally, its structural similarity to other bioactive molecules has led to explorations in pain management and mood disorder therapies. These applications align with the growing demand for novel CNS therapeutics and precision medicine approaches.

From a synthetic chemistry perspective, the preparation of Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- involves multi-step organic reactions, including cycloadditions and selective reductions. The trans- stereochemistry is typically achieved through stereoselective synthesis or chromatographic separation techniques. Recent advancements in green chemistry have also prompted researchers to develop more sustainable routes for its production, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly synthesis methods.

The physicochemical properties of Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- contribute to its versatility in research applications. Its moderate solubility in organic solvents and relatively stable nature under standard conditions make it suitable for various experimental setups. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this compound. These methods ensure high purity levels, which are critical for reproducible research outcomes.

In the pharmaceutical industry, Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- is often utilized as a building block for more complex molecules. Its scaffold serves as a foundation for designing small-molecule drugs with improved pharmacokinetic profiles. The compound's rigid cyclic structure is particularly advantageous in drug design, as it can reduce conformational flexibility and enhance target specificity. This has led to its inclusion in several drug discovery programs focused on GPCR modulators and enzyme inhibitors.

Beyond pharmaceuticals, Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- has found applications in material science. Its aromatic and aliphatic components make it a candidate for designing functional materials with specific optical or electronic properties. Researchers are exploring its potential in creating advanced polymers and liquid crystals, which could be used in displays or sensors. This interdisciplinary appeal underscores the compound's significance across multiple scientific domains.

As the scientific community continues to explore the potential of Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans-, safety and regulatory considerations remain paramount. While not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure researcher safety. The compound's stability data and compatibility with common laboratory conditions are well-documented, facilitating its safe use in controlled environments. This aligns with the increasing emphasis on laboratory safety standards and responsible research practices.

Looking ahead, the future of Cyclobutanamine, 3-(3,4-dichlorophenyl)-, trans- research appears promising. With ongoing advancements in computational chemistry and structure-activity relationship studies, scientists are better equipped to unlock its full potential. The compound's versatility positions it as a valuable asset in addressing some of today's most pressing scientific challenges, from drug development to material innovation. As research progresses, we can anticipate new discoveries that will further elevate its importance in the scientific community.